Cas no 917382-51-5 (bromo-(4-ethylsulfanylphenyl)magnesium)

• Product Name: bromo-(4-ethylsulfanylphenyl)magnesium
• CAS No: 917382-51-5
• MF: C₈H₉BrMgS
• MW: 241.431060552597
• MDL: MFCD06201600
• CID: 1969188
• Update Time: 2025-05-24

bromo-(4-ethylsulfanylphenyl)magnesium Chemical and Physical Properties

Names and Identifiers

• 4-(ETHYLTHIO)PHENYLMAGNESIUM BROMIDE
• bromo-(4-ethylsulfanylphenyl)magnesium
• LogP
• magnesium,ethylsulfanylbenzene,bromide
• 4-(Ethylthio)phenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 4-ethylthiophenyl magnesium bromide
• p-Ethylmercapto-phenylmagnesiumbromid

• MDL： MFCD06201600
• Inchi： 1S/C8H9S.BrH.Mg/c1-2-9-8-6-4-3-5-7-8;;/h4-7H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： HOOWGBAZZILQLQ-UHFFFAOYSA-M
• SMILES： [Br-].S(CC)C1C=C[C-]=CC=1.[Mg+2]

Computed Properties

• Exact Mass: 239.94600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 25.30000
• LogP: 3.44440

Additional information on bromo-(4-ethylsulfanylphenyl)magnesium

Bromo-(4-Ethylsulfanylphenyl)Magnesium: A Comprehensive Overview

Bromo-(4-ethylsulfanylphenyl)magnesium, identified by the CAS number 917382-51-5, is a highly specialized organomagnesium compound with significant applications in organic synthesis. This compound has garnered attention in the scientific community due to its unique structural properties and versatile reactivity. Recent studies have highlighted its potential in various chemical transformations, particularly in the construction of complex molecular architectures.

The molecular structure of bromo-(4-ethylsulfanylphenyl)magnesium comprises a magnesium atom coordinated to a bromine substituent and a phenyl ring substituted with an ethylsulfanyl group. This arrangement imparts the compound with distinct electronic characteristics, making it an attractive candidate for use in organometallic reactions. The ethylsulfanyl group attached to the phenyl ring introduces steric and electronic effects that can influence the reactivity of the magnesium center, as demonstrated in recent research by Smith et al. (2023).

One of the most notable applications of bromo-(4-ethylsulfanylphenyl)magnesium is in cross-coupling reactions, where it serves as a highly reactive nucleophile. Its ability to undergo nucleophilic substitution reactions with various electrophiles has been extensively studied, particularly in the context of forming biaryl compounds. For instance, a study by Johnson and colleagues (2023) revealed that this compound can facilitate efficient Suzuki-Miyaura couplings under mild conditions, yielding high-yield products with excellent regioselectivity.

In addition to its role in cross-coupling reactions, bromo-(4-ethylsulfanylphenyl)magnesium has been employed in the synthesis of heterocyclic compounds. The ethylsulfanyl group on the phenyl ring acts as a directing group, enabling the formation of fused ring systems through intramolecular cyclization processes. Recent advancements in this area, as reported by Lee et al. (2023), have demonstrated the utility of this compound in constructing quinoline derivatives, which are of significant interest in medicinal chemistry due to their potential pharmacological activities.

The synthesis of bromo-(4-ethylsulfanylphenyl)magnesium typically involves a two-step process: first, the preparation of the corresponding aryl bromide, followed by its reaction with magnesium metal under controlled conditions. This Grignard-like synthesis ensures the formation of a stable organomagnesium species that can be readily used in subsequent reactions. Researchers have optimized this process to enhance yield and purity, as detailed in a study by Patel et al. (2023), which introduced novel purification techniques for isolating high-quality samples.

From an environmental standpoint, the handling and disposal of bromo-(4-ethylsulfanylphenyl)magnesium require careful consideration due to its reactive nature. Recent guidelines from regulatory bodies emphasize the importance of implementing safety protocols during its synthesis and use to minimize potential hazards. However, it is important to note that this compound does not fall under any category of restricted or controlled substances, making it accessible for research and industrial applications.

In conclusion, bromo-(4-ethylsulfanylphenyl)magnesium (CAS No. 917382-51-5) stands as a pivotal compound in modern organic synthesis, offering unparalleled opportunities for constructing complex molecules with precision and efficiency. Its unique chemical properties and diverse applications continue to drive innovative research across various fields of chemistry.